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Compound of Interest

Compound Name: 1,3,7-Trihydroxy-2-prenylxanthone

Cat. No.: B15580461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 1,3,7-trihydroxy-2-(3-

methylbut-2-enyl)-xanthone, a prenylated xanthone isolated from natural sources. This

document synthesizes the available data on its biological activities, particularly its antimicrobial

properties, and provides insights into its isolation and the general experimental protocols used

for its evaluation.

Core Compound Profile
1,3,7-Trihydroxy-2-prenylxanthone is a natural product found in plants such as Cudrania

cochinchinensis[1][2]. The presence of a prenyl group on the xanthone scaffold is a common

feature among this class of compounds and is often associated with enhanced biological

activity[3].

Table 1: Physicochemical Properties of 1,3,7-Trihydroxy-2-prenylxanthone
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Property Value

Molecular Formula C₁₈H₁₆O₅

Molecular Weight 312.32 g/mol

CAS Number 20245-39-0

Appearance Yellow Solid (Typical for xanthones)

Solubility
Soluble in organic solvents like methanol,

ethanol, and DMSO

Biological Activity: Antimicrobial Properties
The primary biological activity reported for 1,3,7-Trihydroxy-2-prenylxanthone is its

antibacterial effect. It has demonstrated "weaker" activity against several bacterial strains,

including vancomycin-resistant enterococci (VRE) and Bacillus subtilis.

Table 2: Antibacterial Activity of 1,3,7-Trihydroxy-2-prenylxanthone
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Bacterial Strain Activity Type
Quantitative Data
(MIC)

Reference

Vancomycin-Resistant

Enterococcus faecalis
Antibacterial 3.13-6.25 µg/mL [2]

Vancomycin-Resistant

Enterococcus faecium
Antibacterial 3.13-6.25 µg/mL [2]

Vancomycin-Resistant

Enterococcus

gallinarum

Antibacterial 3.13-6.25 µg/mL [2]

Bacillus subtilis Antibacterial 3.13-6.25 µg/mL [1]

Methicillin-Sensitive

Staphylococcus

aureus

Antibacterial 3.13-6.25 µg/mL [1]

Methicillin-Resistant

Staphylococcus

aureus (MRSA)

Antibacterial 3.13-6.25 µg/mL [1]

Micrococcus luteus Antibacterial 3.13-6.25 µg/mL [1]

MIC: Minimum Inhibitory Concentration

While studies on the anticancer and anti-inflammatory properties of various other prenylated

xanthones have been conducted, specific data for 1,3,7-Trihydroxy-2-prenylxanthone in

these areas are not currently available in the reviewed literature. Many prenylated xanthones

are known to exhibit cytotoxic effects against various cancer cell lines[3][4][5]. Similarly, other

xanthone derivatives have shown anti-inflammatory properties by inhibiting key inflammatory

mediators[6]. However, the specific effects of 1,3,7-Trihydroxy-2-prenylxanthone remain to

be elucidated.

Signaling Pathways
Currently, there is no direct evidence in the reviewed literature detailing the specific signaling

pathways modulated by 1,3,7-Trihydroxy-2-prenylxanthone. However, the structurally related
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compound, 1,3,7-trihydroxyxanthone (the non-prenylated parent compound), has been shown

to stimulate the expression of neurotrophic factors in rat astrocyte primary cultures through the

cAMP- and ERK-dependent pathways[7]. This suggests a potential area of investigation for its

prenylated derivative.
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Caption: Hypothetical signaling pathway for 1,3,7-Trihydroxy-2-prenylxanthone.

Experimental Protocols
Isolation of 1,3,7-Trihydroxy-2-prenylxanthone from
Cudrania cochinchinensis
The following is a generalized protocol for the isolation of xanthones from the roots of Cudrania

cochinchinensis, based on common phytochemical extraction techniques.
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Dried and Powdered Roots of
Cudrania cochinchinensis

Maceration or Soxhlet Extraction
with Organic Solvent (e.g., Methanol, Acetone)

Concentration under Reduced Pressure

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Silica Gel Column Chromatography

Fractionation

Sephadex LH-20 Column Chromatography

Further Fractionation

Preparative HPLC

Fine Purification

Pure 1,3,7-Trihydroxy-2-prenylxanthone
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Bacterial Culture

Prepare Standardized Inoculum
(~5 x 10⁵ CFU/mL)

Inoculate Wells with Bacterial Suspension

1,3,7-Trihydroxy-2-prenylxanthone
(in DMSO)

Serial Dilution in 96-well Plate
with Broth Medium

Incubate at 37°C for 18-24h

Observe for Bacterial Growth

Determine Minimum Inhibitory
Concentration (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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